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Compound of Interest

Compound Name: Desacetyl Triflusal-13C6

Cat. No.: B15558158

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physical and chemical

characteristics of Desacetyl Triflusal-13C6, its application in bioanalytical assays, and the

pharmacological context of its unlabeled analogue. Desacetyl Triflusal, also known as 2-

hydroxy-4-(trifluoromethyl)benzoic acid (HTB), is the primary active metabolite of the

antiplatelet agent Triflusal. The stable isotope-labeled (SIL) version, Desacetyl Triflusal-13C6,

is a critical tool for pharmacokinetic and metabolic studies, serving as an ideal internal standard

for mass spectrometry-based quantification.

Core Physical and Chemical Characteristics
Desacetyl Triflusal-13C6 is synthetically derived from Desacetyl Triflusal by incorporating six

Carbon-13 (¹³C) isotopes into the benzene ring. This labeling provides a distinct mass shift (+6

Da) from the endogenous metabolite, enabling precise differentiation and quantification in

complex biological matrices, without altering its chemical properties.

Quantitative Data Summary
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The key physical and chemical properties of Desacetyl Triflusal-13C6 are summarized below.

Properties such as melting point and solubility are based on its unlabeled counterpart, as

isotopic labeling has a negligible effect on these physical characteristics.

Property Value Reference

Chemical Name

2-Hydroxy-4-

(trifluoromethyl)benzoic Acid-

13C6

[1][2]

Synonyms
α,α,α-Trifluoro-2,4-cresotic

Acid-13C6, HTB-13C6
[1][3][2]

CAS Number 1246817-12-8 [1][3][4]

Molecular Formula C₂¹³C₆H₅F₃O₃ [1][3][4]

Molecular Weight 212.07 g/mol [1][3][4]

Appearance Beige Solid [2]

Purity
Isotopic: ≥99% atom ¹³C;

Chemical: ≥98% (HPLC)
[2]

Storage Conditions
2-8°C in a refrigerator,

protected from light
[3]

Solubility (unlabeled) Soluble in DMSO, Methanol N/A

Melting Point (unlabeled) 114-117°C

Application in Bioanalytical Methods
The primary application of Desacetyl Triflusal-13C6 is as an internal standard (IS) for the

quantification of Desacetyl Triflusal (HTB) and its parent drug, Triflusal, in biological samples

using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a stable

isotope-labeled internal standard is the gold standard in quantitative bioanalysis, as it

effectively corrects for variability in sample preparation and potential matrix effects during

ionization.[5][6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b15558158/docs?utm_src=pdf-body#technical-guide-desacetyl-triflusal-13c6-for-advanced-bioanalytical-applications
https://www.researchgate.net/publication/282950422_Determination_of_triflusal_in_human_plasma_by_LC-MSMS_and_its_pharmacokinetics
https://www.mdpi.com/2297-8739/11/1/10
https://www.researchgate.net/publication/282950422_Determination_of_triflusal_in_human_plasma_by_LC-MSMS_and_its_pharmacokinetics
https://www.benchchem.com/pdf/Navigating_Regulatory_Landscapes_A_Guide_to_Stable_Isotope_Labeled_Internal_Standards_in_Bioanalysis.pdf
https://www.mdpi.com/2297-8739/11/1/10
https://www.researchgate.net/publication/282950422_Determination_of_triflusal_in_human_plasma_by_LC-MSMS_and_its_pharmacokinetics
https://www.benchchem.com/pdf/Navigating_Regulatory_Landscapes_A_Guide_to_Stable_Isotope_Labeled_Internal_Standards_in_Bioanalysis.pdf
https://www.researchgate.net/publication/51812520_A_Phase_I_study_to_characterize_the_multiple-dose_pharmacokinetics_pharmacodynamics_and_safety_of_new_enteric-coated_triflusal_formulations_in_healthy_male_volunteers
https://www.researchgate.net/publication/282950422_Determination_of_triflusal_in_human_plasma_by_LC-MSMS_and_its_pharmacokinetics
https://www.benchchem.com/pdf/Navigating_Regulatory_Landscapes_A_Guide_to_Stable_Isotope_Labeled_Internal_Standards_in_Bioanalysis.pdf
https://www.researchgate.net/publication/51812520_A_Phase_I_study_to_characterize_the_multiple-dose_pharmacokinetics_pharmacodynamics_and_safety_of_new_enteric-coated_triflusal_formulations_in_healthy_male_volunteers
https://www.researchgate.net/publication/282950422_Determination_of_triflusal_in_human_plasma_by_LC-MSMS_and_its_pharmacokinetics
https://www.benchchem.com/pdf/Navigating_Regulatory_Landscapes_A_Guide_to_Stable_Isotope_Labeled_Internal_Standards_in_Bioanalysis.pdf
https://www.researchgate.net/publication/51812520_A_Phase_I_study_to_characterize_the_multiple-dose_pharmacokinetics_pharmacodynamics_and_safety_of_new_enteric-coated_triflusal_formulations_in_healthy_male_volunteers
https://www.mdpi.com/2297-8739/11/1/10
https://www.mdpi.com/2297-8739/11/1/10
https://www.benchchem.com/pdf/Navigating_Regulatory_Landscapes_A_Guide_to_Stable_Isotope_Labeled_Internal_Standards_in_Bioanalysis.pdf
https://www.benchchem.com/product/b15558158/docs?utm_src=pdf-body#technical-guide-desacetyl-triflusal-13c6-for-advanced-bioanalytical-applications
https://www.agilent.com/cs/library/applications/5991-8160EN.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8005090/
https://www.mdpi.com/1420-3049/25/23/5753
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558158?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Quantification of Desacetyl
Triflusal in Human Plasma
This section outlines a representative LC-MS/MS protocol for the determination of Desacetyl

Triflusal (HTB) in human plasma, employing Desacetyl Triflusal-13C6 as the internal

standard.

2.1.1 Sample Preparation: Protein Precipitation

Thaw human plasma samples and quality controls (QCs) at room temperature.

To a 100 µL aliquot of plasma in a microcentrifuge tube, add 10 µL of Desacetyl Triflusal-
13C6 working solution (e.g., 1 µg/mL in methanol) to serve as the internal standard (IS).

Vortex mix for 10 seconds.

Add 300 µL of ice-cold acetonitrile to precipitate plasma proteins.

Vortex vigorously for 1 minute.

Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C to pellet the precipitated

proteins.

Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

2.1.2 Liquid Chromatography (LC) Conditions

LC System: Agilent 1290 Infinity II or equivalent

Column: ZORBAX Eclipse Plus C18 (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: Acetonitrile

Gradient: 35% B to 85% B over 3 minutes, hold for 1 minute, then return to initial conditions

and equilibrate.
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Flow Rate: 0.4 mL/min

Column Temperature: 40°C

Injection Volume: 2 µL

2.1.3 Mass Spectrometry (MS/MS) Conditions

MS System: Agilent 6495 Triple Quadrupole or equivalent

Ionization Source: Electrospray Ionization (ESI), Negative Mode

MRM Transitions (Example):

Desacetyl Triflusal (HTB): Q1: 205.0 -> Q3: 161.0

Desacetyl Triflusal-13C6 (IS): Q1: 211.0 -> Q3: 167.0

Gas Temperature: 300°C

Gas Flow: 10 L/min

Nebulizer Pressure: 35 psi

Capillary Voltage: 3500 V

Workflow Diagram
The following diagram illustrates the bioanalytical workflow for quantifying Desacetyl Triflusal

using its ¹³C₆-labeled internal standard.
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Sample Preparation

Analysis & Quantification

1. Plasma Sample (100 µL)

2. Add IS (Desacetyl
Triflusal-13C6)

3. Protein Precipitation
(Acetonitrile)

4. Centrifugation
(13,000 rpm, 10 min)

5. Collect Supernatant

6. LC-MS/MS Analysis
(MRM Mode)

7. Data Processing
(Peak Area Ratio: Analyte/IS)

8. Concentration Calculation
(vs. Calibration Curve)

Click to download full resolution via product page

Bioanalytical workflow for Desacetyl Triflusal quantification.
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Mechanism of Action of Parent Compound
Desacetyl Triflusal (HTB) is the active metabolite of Triflusal and is responsible for its

antiplatelet effects.[8][9] Triflusal itself is a non-steroidal anti-inflammatory drug (NSAID)

structurally related to salicylates. Its mechanism involves multiple pathways that ultimately

reduce platelet aggregation and thrombus formation.

The primary mechanism is the irreversible inhibition of the cyclooxygenase-1 (COX-1) enzyme

in platelets. This action blocks the conversion of arachidonic acid into prostaglandin H2, a

precursor for thromboxane A2 (TXA2). TXA2 is a potent vasoconstrictor and a powerful

promoter of platelet activation and aggregation. By inhibiting TXA2 synthesis, Desacetyl

Triflusal effectively reduces the propensity for blood clot formation.

Furthermore, both Triflusal and HTB have been shown to inhibit phosphodiesterase (PDE),

which leads to an increase in intracellular cyclic AMP (cAMP) levels.[9] Elevated cAMP inhibits

platelet activation, providing a secondary antiplatelet effect. This dual mechanism differentiates

it from other agents like aspirin.

Signaling Pathway Diagram
The diagram below outlines the antiplatelet mechanism of action for Triflusal and its active

metabolite, Desacetyl Triflusal (HTB).
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Antiplatelet signaling pathway of Triflusal and its metabolite.

Conclusion
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Desacetyl Triflusal-13C6 is an indispensable tool for modern drug development and clinical

research involving Triflusal. Its physical and chemical properties are nearly identical to its

unlabeled analogue, making it the ideal internal standard for LC-MS/MS assays. The detailed

protocol and workflows provided herein offer a robust framework for its implementation in high-

throughput bioanalytical laboratories, ensuring accurate and precise quantification of Triflusal's

active metabolite in pharmacokinetic and toxicokinetic studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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